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Cat. No.: B1381050 Get Quote

Technical Support Center: ICCB-19 Hydrochloride
Welcome to the technical support center for ICCB-19 Hydrochloride. This resource provides

researchers, scientists, and drug development professionals with comprehensive

troubleshooting guides and frequently asked questions (FAQs) to ensure the successful design

and execution of experiments involving this compound. Our focus is on identifying and

controlling for potential confounding variables to generate robust and reproducible data.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for ICCB-19 Hydrochloride?

A1: ICCB-19 Hydrochloride is a potent and selective ATP-competitive inhibitor of Glycogen

Synthase Kinase 3 Beta (GSK-3β). By binding to the kinase domain, it prevents the

phosphorylation of downstream substrates, thereby modulating a variety of cellular signaling

pathways. Its hydrochloride salt form enhances its solubility and stability in aqueous solutions

for experimental use.

Q2: In which signaling pathways is GSK-3β, the target of ICCB-19, involved?

A2: GSK-3β is a critical kinase involved in numerous signaling cascades. The primary

pathways affected by ICCB-19 administration include the Wnt/β-catenin pathway, the

PI3K/Akt/mTOR pathway, and insulin signaling. Its inhibition can impact cellular processes

such as proliferation, differentiation, apoptosis, and metabolic regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1381050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

